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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No. B118180

An In-depth Technical Guide to the Physicochemical Properties of 2'-Bromo-4'-
fluoroacetophenone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount for their effective
application in synthesis and process development. This guide focuses on 2'-Bromo-4'-
fluoroacetophenone, a versatile building block in medicinal chemistry, providing key data,
experimental protocols, and safety information.[1]

Physicochemical and Safety Data

2'-Bromo-4'-fluoroacetophenone is an organohalogen and aromatic ketone compound.[1] At
room temperature, it exists as a beige to light grey-green crystalline powder or flakes.[1][2] Its
chemical structure, featuring both a bromine and a fluorine atom, imparts unique reactivity,
making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The
bromine atom acts as an effective leaving group in nucleophilic substitution reactions, while the
highly electronegative fluorine atom influences the electron distribution within the aromatic ring.

A summary of its key quantitative properties is presented below for easy reference and
comparison.
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Property Value Source
Boiling Point 150 °C /302 °F @ 12 mmHg [31141[5]
Melting Point 46 - 49°C/114.8-120.2 °F [31[4]
Molecular Formula CsHeBrFO [1114]
Molecular Weight 217.04 g/mol [4115]
CAS Number 403-29-2 [1][3]
Flash Point >110°C /> 230 °F (closed 1]
cup)

Beige to light grey-green
Appearance J ) gt grey-g [11[2]
crystalline powder or flakes

. Soluble in methanol; sparingly
Solubility . [1]
soluble in water

Skin Corrosion/Irritation,
Hazard Class [31[4]
Category 1B

Signal Word Danger [31[4]

H314: Causes severe skin
Hazard Statement [3114]
burns and eye damage

Logical Relationship of Compound Properties

The following diagram illustrates the key informational categories associated with 2'-Bromo-4'-
fluoroacetophenone.
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2'-Bromo-4'-fluoroacetophenone

Physicochemical Properties Identification
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Boiling Point: 150°C @ 12 mmHg

Melting Point: 46-49°C Molecular Weight: 217.04 CAS: 403-29-2 Formula: C8H6BrFO Hazard: Skin Corrosion 1B Statement: H314

Click to download full resolution via product page
Caption: Key properties of 2'-Bromo-4'-fluoroacetophenone.

Experimental Protocol: Boiling Point Determination

The boiling point of an organic compound is the temperature at which its vapor pressure equals
the surrounding atmospheric pressure.[6] For 2'-Bromo-4'-fluoroacetophenone, which is a
solid at room temperature, a common and effective method for boiling point determination is
the Thiele tube method.[6][7] This technique is advantageous as it requires only a small
amount of the sample.[7]

Materials:
o 2'-Bromo-4'-fluoroacetophenone sample

e Thiele tube
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High-boiling point oil (e.g., mineral oil)

Thermometer (calibrated)

Small fusion tube (e.g., Bell cap tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or other heat source

Safety goggles, lab coat, and chemical-resistant gloves

Procedure:

Sample Preparation: Place a small amount of solid 2'-Bromo-4'-fluoroacetophenone into
the fusion tube, enough to form a liquid column of about 1-2 cm upon melting.

Capillary Tube Insertion: Take a capillary tube that has been sealed at one end and place it
into the fusion tube with the open end submerged in the sample.[6][8]

Apparatus Assembly: Attach the fusion tube to a thermometer using a small rubber band or
wire.[7] Ensure the sample in the fusion tube is level with the thermometer bulb to record the
temperature accurately.[6]

Thiele Tube Setup: Insert the thermometer and the attached sample tube into the Thiele
tube, which should be filled with a high-boiling point oil to a level above the side-arm
junction.[7]

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.[7] The design of
the tube facilitates uniform heating of the oil via convection.

Observation: As the temperature rises, the solid sample will melt. Continue heating and
observe the capillary tube. Air trapped inside will expand and slowly bubble out. When the
boiling point is approached, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.[6][7]
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e Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
[7] The stream of bubbles will slow down and stop. The exact temperature at which the liquid
just begins to enter the capillary tube is the boiling point of the substance.[7]

o Data Recording: Record this temperature. It is also crucial to record the ambient barometric
pressure, as the boiling point is pressure-dependent.[9] The reported boiling point of 150 °C
is at a reduced pressure of 12 mmHg.[3][4]

Experimental Workflow Diagram

The following diagram outlines the workflow for the determination of the boiling point using the
Thiele tube method.

1. Sample Preparation
(Solid in fusion tube)

2. Apparatus Assembly
(Attach to thermometer, insert in Thiele tube)

3. Gentle Heating
(Observe for continuous bubbles)

4. Remove Heat & Cool
(Observe for liquid entry into capillary)

5. Record Temperature

(Boiling Point)

End
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Caption: Workflow for boiling point determination.
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Safety and Handling Precautions

2'-Bromo-4'-fluoroacetophenone is classified as a corrosive material that causes severe skin
burns and eye damage.[3] Therefore, stringent safety measures are required during handling.

o Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, chemical-
resistant gloves, and a lab coat.[4]

e Engineering Controls: All handling should be performed in a well-ventilated chemical fume
hood to avoid inhalation of dust or vapors.[3]

¢ Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.[3]

o Storage: Keep the container tightly closed in a dry, refrigerated, and designated corrosives
area.[3] It should be stored away from incompatible materials such as strong oxidizing
agents and strong bases.[3]

This guide provides essential technical information for professionals working with 2'-Bromo-4'-
fluoroacetophenone. Adherence to the detailed protocols and safety precautions is critical for
accurate results and safe laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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